Cas no 50586-80-6 (m-PEG2-Tos)

m-PEG2-Tos (Monomethoxy Polyethylene Glycol 2-Tosylate) is a versatile polyethylene glycol (PEG) derivative featuring a tosylate (Tos) functional group at one end and a methoxy (mPEG) group at the other. This compound is widely used as a linker or spacer in bioconjugation and drug delivery applications due to its reactive tosylate group, which facilitates efficient nucleophilic substitution reactions with amines, thiols, or hydroxyl groups. The short PEG2 spacer enhances solubility and reduces steric hindrance, making it ideal for modifying biomolecules, peptides, or small-molecule drugs. Its high purity and well-defined structure ensure reproducibility in synthetic workflows. m-PEG2-Tos is particularly valuable in pharmaceutical research, where controlled functionalization and improved pharmacokinetics are critical.

m-PEG2-Tos structure

Product Name:m-PEG2-Tos

CAS No:50586-80-6

MF:C₁₂H₁₈O₅S

MW:274.333323001862

MDL:MFCD13184964

CID:364609

PubChem ID:11076628

Update Time:2025-07-02

m-PEG2-Tos Chemical and Physical Properties

Names and Identifiers

- Ethanol, 2-(2-methoxyethoxy)-, 4-methylbenzenesulfonate
- 2-(2-methoxyethoxy)ethanol,4-methylbenzenesulfonic acid
- diethylene glycol monomethyl ether-p-toluene sulfonate
- diethyleneglycol monomethyl ether tosylate
- m-PEG3-Tos
- m-PEG2-Tos
- 2-(2-METHOXYETHOXY)ETHYL 4-METHYLBENZENESULFONATE
- 2-methoxyethoxyethyl tosylate
- 1-tosyloxy-3,6-dioxaheptane
- 2-(2-methoxyethoxy)ethyl tosylate
- 2-(2-methoxyethoxy)ethyl p-toluenesulfonate
- 2-(2-methoxyethoxy)ethyl 4-toluenesulfonate
- 2-(2-methoxy-ethoxy)ethyl 4-toluenesulfonate
- (2-methoxyethoxy)ethyl 4-methylbenzenesulfon
- m-PEG2-Tosylate
- BP-26094
- PBKGNJXLJQARIN-UHFFFAOYSA-N
- BP-26095
- 2-(2-methoxyethoxyl)ethyl 4-methylbenzenesulfonate
- BP-26093
- MFCD13184964
- CS-0031175
- SCHEMBL361530
- m-PEG-Tos, MW 10,000
- BP-26096
- toluene-4-sulfonic acid 2-(2-methoxy-ethoxy)-ethyl ester
- m-PEG-Tos, MW 1,000
- BP-26092
- W13320
- m-PEG-Tos, MW 5,000
- (2-methoxyethoxy)ethyl 4-methylbenzenesulfonate
- 50586-80-6
- m-PEG-Tos, MW 20,000
- AS-69959
- BP-20982
- SY126547
- BP-23797
- HY-42745
- mPEG3-Tos
- BP-26091
- 2-(2-methoxyethoxy)ethyl 4-methylbenzene-1-sulfonate
- AKOS030213495
- m-PEG-Tos, MW 2,000
- m-PEG-Tos, MW 30,000
- EN300-7114008
- T18112
- DA-75702
- MDL： MFCD13184964
- Inchi： 1S/C12H18O5S/c1-11-3-5-12(6-4-11)18(13,14)17-10-9-16-8-7-15-2/h3-6H,7-10H2,1-2H3
- InChI Key： PBKGNJXLJQARIN-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCOC

Computed Properties

Exact Mass: 292.09800
Monoisotopic Mass: 274.08749484 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 8
Complexity: 301
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 274.34
XLogP3: 1.1
Topological Polar Surface Area: 70.2

Experimental Properties

PSA: 101.44000
LogP: 1.96420

m-PEG2-Tos Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20982-5g	m-PEG3-Tos	50586-80-6	98%	5g	11115CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20982-250mg	m-PEG3-Tos	50586-80-6	98%	250mg	1710CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20982-1g	m-PEG3-Tos	50586-80-6	98%	1g	4560CNY	2021-05-07
S e l l e c k ZHONG GUO	S0665-100mg	m-PEG2-Tos	50586-80-6		100mg	￥1170.1	2022-04-26
MedChemExpress	HY-42745-250mg	m-PEG2-Tos	50586-80-6	96.97%	250mg	￥160	2025-04-16
ChemScence	CS-0031175-250mg	m-PEG2-Tos	50586-80-6	96.97%	250mg	$33.0	2022-04-27
ChemScence	CS-0031175-1g	m-PEG2-Tos	50586-80-6	96.97%	1g	$79.0	2022-04-27
ChemScence	CS-0031175-5g	m-PEG2-Tos	50586-80-6		5g	$215.0	2021-09-02
XI AN KANG FU NUO Biotechnology Co., Ltd.	BHM-70-1g	m-PEG3-Tos	50586-80-6	>98.00%	1g	¥260.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BHM-70-5g	m-PEG3-Tos	50586-80-6	>98.00%	5g	¥1250.0	2023-09-19